Cas no 117772-70-0 (Azithromycin hydrate)

Azithromycin hydrate Properties

Names and Identifiers

• Azithromycin Dihydrate
• Azithromycin
• AZITHROMYCIN SODIUM
• CP-62993 dihydrate
• 1-Oxa-6-azacyclopentadecan-15-one
• CP62993 dihydrate
• N-Methyl-11-aza-10-deoxo-10-dihydroerythromycin A CP-62993
• 1-Oxa-6-azacyclopentadecan-15-one,13-[(2,6-dideoxy-3-C-methyl-3-O-methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-3,4,10-trihydroxy-3,5,6,8,10,12,14-heptamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-,dihydrate, [2R-(2R*,3S*,4R*,5R*,8R*,10R*,11R*,12S*,13S*,14R*)]-
• Azithromycindihydrate
• Azithromycin hydrate
• +Expand

• MDL： MFCD01862248
• InChIKey： SRMPHJKQVUDLQE-KUJJYQHYSA-N
• Inchi： InChI=1S/C38H72N2O12.2H2O/c1-15-27-38(10,46)31(42)24(6)40(13)19-20(2)17-36(8,45)33(52-35-29(41)26(39(11)12)16-21(3)48-35)22(4)30(23(5)34(44)50-27)51-28-18-37(9,47-14)32(43)25(7)49-28;;/h20-33,35,41-43,45-46H,15-19H2,1-14H3;2*1H2/t20-,21-,22+,23-,24-,25+,26+,27-,28+,29-,30+,31-,32+,33-,35+,36-,37-,38-;;/m1../s1
• SMILES： C[C@@H]([C@@H]([C@@](C(O[C@@H]([C@@](C)(O)[C@@H]1O)CC)=O)([H])C)O[C@@](O[C@@H](C)[C@@H]2O)([H])C[C@@]2(C)OC)[C@H]([C@](O)(C[C@H](CN([C@@H]1C)C)C)C)O[C@@](O[C@H](C)C[C@@H]3N(C)C)([H])[C@@H]3O.O.O

Computed Properties

• Exact Mass: 784.53000
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 7
• Heavy Atom Count: 54
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 182

Experimental Properties

• LogP: 1.71000
• PSA: 198.54000
• Merck: 915
• Refractive Index: -47 ° (C=2, EtOH)
• Boiling Point: 822.1°C at 760 mmHg
• Melting Point: 129-135°C
• Flash Point: >110°(230°F)
• Solubility: Soluble in DMSO at 20mg/ml. Also soluble in chloroform or ethylene chloride
• Color/Form: Powder
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Specific Rotation: -44.0° - -49.0° (c=1, EtOH)

Azithromycin hydrate Security Information

• RTECS：RN6960000
• Safety Instruction： S24/25; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H317; H334
• Warning Statement： P261; P272; P280; P285; P302+P352; P304+P341; P321; P333+P313; P342+P311; P363; P501
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 36/37/38
• Signal Word：Danger
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Azithromycin hydrate Customs Data

• HS CODE：29419000